Cas no 142-31-4 (Sodium Caprylyl Sulfate)

• Product Name: Sodium Caprylyl Sulfate
• CAS No: 142-31-4
• MF: C₈H₁₇NaO₄S
• MW: 232.272952795029
• MDL: MFCD00007470
• CID: 36495
• PubChem ID: 24886781
• Update Time: 2026-05-14

Sodium Caprylyl Sulfate Chemical and Physical Properties

Names and Identifiers

• Sodium octyl sulfate
• Sodium n-octyl sulfate
• SODIUM OCTYL SULFATE,PURIFIED
• Octyl sulfate
• Octyl sulfate,sodium salt
• Octyl sodium sulfate
• SOS
• Sodium capryl sulfate
• Octylsulfuric acid sodium salt
• sipexols
• duponol80
• cyclorylos
• Natriumoctylsulfat
• sodiumoctylsulphate
• OCTYL SULFATE SODIUM
• SODIUMISOCTYLSULFATE
• Octyl sulfate sodium salt
• S8
• sodiumcaprylsulfate
• Sodium Caprylyl Sulfate

• MDL： MFCD00007470
• Inchi： 1S/C8H18O4S.Na/c1-2-3-4-5-6-7-8-12-13(9,10)11;/h2-8H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： WFRKJMRGXGWHBM-UHFFFAOYSA-M
• SMILES： CCCCCCCCOS(=O)(=O)[O-].[Na+]
• BRN： 3658635

Computed Properties

• Exact Mass: 232.07500
• Monoisotopic Mass: 232.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystal
• Melting Point: 195 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: °C
• PH: 6-8 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble20mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• PSA: 74.81000
• LogP: 2.90450
• Solubility: soluble

Sodium Caprylyl Sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：WT1175000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium Caprylyl Sulfate

Recent Advances in the Application of Sodium Caprylyl Sulfate (CAS 142-31-4) in Chemical Biology and Pharmaceutical Research

Sodium Caprylyl Sulfate (CAS 142-31-4), a surfactant derived from caprylic acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical formulations. This research brief synthesizes the latest findings on its physicochemical properties, biological interactions, and emerging therapeutic uses, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight Sodium Caprylyl Sulfate's role as an effective solubilizing agent for hydrophobic compounds in drug delivery systems. A 2023 Journal of Pharmaceutical Sciences publication demonstrated its superiority over traditional surfactants in enhancing the bioavailability of poorly water-soluble APIs (Active Pharmaceutical Ingredients), with a 40% increase in dissolution rates observed in preclinical models. The study attributed this to its unique micelle-forming properties at critical concentrations of 0.5-2.0 mM.

In dermatological applications, research has elucidated its mechanism as a mild yet effective permeation enhancer. A 2024 International Journal of Pharmaceutics study revealed that Sodium Caprylyl Sulfate modulates stratum corneum lipid organization without causing significant irritation, making it ideal for transdermal formulations. This was validated through confocal Raman spectroscopy showing reversible disruption of ceramide packing at concentrations below 1% w/v.

Notably, its antimicrobial properties have been revisited in the context of multidrug-resistant pathogens. A groundbreaking 2023 ACS Infectious Diseases paper reported synergistic effects with conventional antibiotics against Gram-negative bacteria, potentially mediated through outer membrane destabilization. This positions Sodium Caprylyl Sulfate as a promising adjuvant in combating antimicrobial resistance.

From a toxicological perspective, recent OECD-compliant studies confirm its favorable safety profile. A comprehensive 2024 review in Regulatory Toxicology and Pharmacology analyzed data from 17 in vivo studies, concluding no evidence of systemic toxicity at pharmacologically relevant doses (≤5 mg/kg/day). However, researchers emphasize the need for continued evaluation of long-term exposure effects in specialized populations.

Emerging applications in biopharmaceutical processing represent another frontier. A 2024 Biotechnology Progress study demonstrated its effectiveness in host cell protein removal during monoclonal antibody purification, achieving >90% clearance while maintaining protein stability. This could significantly streamline downstream processing in biologics manufacturing.

In conclusion, Sodium Caprylyl Sulfate (CAS 142-31-4) continues to demonstrate multifaceted utility across pharmaceutical applications. Current research directions include optimization of its use in mRNA vaccine formulations and exploration of its immunomodulatory potential. The compound's balance of efficacy and safety, coupled with regulatory acceptance, positions it for expanded adoption in next-generation therapeutics.